Cas no 32631-29-1 (4-Amino-4'-Chloro Diphenyl Sulfide)

• Product Name: 4-Amino-4'-Chloro Diphenyl Sulfide
• CAS No: 32631-29-1
• MF: C₁₂H₁₀ClNS
• MW: 235.732500553131
• MDL: MFCD00093472
• CID: 303969
• PubChem ID: 12295883
• Update Time: 2025-06-08

4-Amino-4'-Chloro Diphenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chlorophenyl)sulfonyl)aniline
• 4-(4-chlorophenyl)sulfanylaniline
• 4-AMINO-4'-CHLORO DIPHENYL SULFIDE
• Benzenamine,4-[(4-chlorophenyl)thio]-
• (chloro-4 phenylthio)-4 phenylamine
• 4-(4-chloro-phenylsulfanyl)-phenylamine
• 4-(4-chlorophenylthio)aniline
• 4-(4-Chlor-phenylmercapto)-anilin
• 4-[(4-chlorophenyl)sulfanyl]aniline
• 4-[(4-chlorophenyl)thio]-benzenamine
• 4-Amino-4-chloro diphenyl sulfide
• 4-chloro-4'-aminodiphenyl sulfide
• AB01004602-01
• 32631-29-1
• A852166
• AKOS000215476
• 4-Amino-4'-chloro di
• Z276785504
• DVTZWUZZYSGZLE-UHFFFAOYSA-N
• AS-13453
• AB01004602-03
• SCHEMBL165958
• DTXSID20485532
• D97553
• CHEMBL171796
• AC-16494
• BCP10105
• CS-0199089
• NCGC00328583-01
• J-514375
• FT-0650425
• MFCD00093472
• EN300-52256
• 4-((4-Chlorophenyl)thio)aniline
• 4-Amino-4'-Chloro Diphenyl Sulfide

• MDL： MFCD00093472
• Inchi： 1S/C12H10ClNS/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2
• InChI Key： DVTZWUZZYSGZLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 235.02200
• Monoisotopic Mass: 235.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Melting Point: 62-68°C
• PSA: 51.32000
• LogP: 4.65460

4-Amino-4'-Chloro Diphenyl Sulfide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-Amino-4'-Chloro Diphenyl Sulfide

4-Amino-4'-Chloro Diphenyl Sulfide (CAS No. 32631-29-1): An Overview of Its Properties, Applications, and Recent Research

4-Amino-4'-Chloro Diphenyl Sulfide (CAS No. 32631-29-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its aromatic sulfide backbone, which is substituted with an amino group and a chloro group on the phenyl rings. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 4-Amino-4'-Chloro Diphenyl Sulfide is C₁₃H₁₁ClNS, and its molecular weight is 240.75 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and biological assays.

In the realm of organic synthesis, 4-Amino-4'-Chloro Diphenyl Sulfide serves as an important building block for the synthesis of more complex molecules. Its amino and chloro functionalities can be readily modified through various chemical reactions, such as nucleophilic substitution, coupling reactions, and reduction. This versatility has led to its use in the synthesis of pharmaceutical intermediates, dyes, and other fine chemicals.

Recent research has highlighted the potential of 4-Amino-4'-Chloro Diphenyl Sulfide in the development of novel therapeutic agents. One area of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes these derivatives promising candidates for the treatment of various cancers.

In addition to its potential as a kinase inhibitor, 4-Amino-4'-Chloro Diphenyl Sulfide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that certain derivatives of this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacological profile of 4-Amino-4'-Chloro Diphenyl Sulfide has also been explored in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent. Moreover, preliminary toxicity studies have indicated that it has a low toxicity profile, which is an important consideration for drug development.

Beyond its therapeutic applications, 4-Amino-4'-Chloro Diphenyl Sulfide has found use in materials science and chemical sensing. Its unique electronic properties make it suitable for the development of organic semiconductors and sensors. For example, researchers have synthesized polymer-based materials incorporating this compound that exhibit enhanced conductivity and sensitivity to specific analytes.

In conclusion, 4-Amino-4'-Chloro Diphenyl Sulfide (CAS No. 32631-29-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and functional groups provide a foundation for the synthesis of valuable intermediates and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.